Cas no 913626-11-6 (1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-)

1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]- structure
913626-11-6 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-
CAS No:913626-11-6
MF:C10H11NO6S
MW:273.26244187355
CID:749285
PubChem ID:66697647
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-
    • 5-[methyl(methylsulfonyl)amino]benzene-1,3-dicarboxylic acid
    • SCHEMBL475723
    • DTXSID90735596
    • 913626-11-6
    • Q27468047
    • 5-[(Methanesulfonyl)(methyl)amino]benzene-1,3-dicarboxylic acid
    • Inchi: 1S/C10H11NO6S/c1-11(18(2,16)17)8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5H,1-2H3,(H,12,13)(H,14,15)
    • InChI Key: AQLCCKNBQHJPIB-UHFFFAOYSA-N
    • SMILES: S(C)(N(C)C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 273.03070824g/mol
  • Monoisotopic Mass: 273.03070824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 120Ų

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